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Compound of Interest

Compound Name: Tungsten trifluoride

Cat. No.: B13753153

For the attention of researchers, scientists, and professionals in drug development, this
technical guide provides a comprehensive overview of the current state of knowledge on the
physical and chemical properties of tungsten(lll) fluoride (WF3). Due to the limited availability of
extensive experimental data for this specific tungsten halide, this document presents a
combination of computed theoretical data for WF3 and, for comparative context, established
experimental data for the more extensively characterized tungsten(lV) fluoride (WF4) and
tungsten(VI) fluoride (WF6).

Introduction to Tungsten Fluorides

Tungsten is a transition metal known for its high melting point and density, and it forms a series
of binary fluorides with varying oxidation states. Among these, tungsten(VI) fluoride (WF®6) is
the most common and well-studied, primarily utilized in the semiconductor industry for chemical
vapor deposition of tungsten films. The lower oxidation state fluorides, such as tungsten(lV)
fluoride (WF4) and tungsten(lll) fluoride (WF3), are significantly less characterized. This guide
focuses on the available information for WF3, supplemented with data from its higher-oxidation-
state counterparts to provide a broader understanding of tungsten fluoride chemistry.

Computed Physical and Chemical Properties of
Tungsten(lll) Fluoride (WF3)

Currently, the majority of available data on the intrinsic properties of tungsten(lll) fluoride is
derived from computational models and databases. Experimental validation of these properties
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is not widely reported in the scientific literature.

Table 1. Computed Physical Properties of WF3

Property Value Source

Molecular Formula F3wW PubChem
Molecular Weight 240.84 g/mol PubChem, NIST[1]
IUPAC Name trifluorotungsten PubChem

CAS Registry Number

51621-17-1

PubChem, NIST[1]

Comparative Experimental Properties of
Tungsten(lV) and Tungsten(VI) Fluoride

To provide a frame of reference, the experimentally determined properties of WF4 and WF6 are
summarized below. These compounds are more stable and have been subjected to extensive

characterization.

Table 2: Experimental Physical Properties of WF4 and WF6

Tungsten(lV) Fluoride

Tungsten(VI) Fluoride

Property

(WF4) (WF6)
Appearance Red-Brown or Black Solid[2] Colorless gas|3]
Molecular Weight 259.83 g/mol [2] 297.83 g/mol [3]
Melting Point ~800 °C (decomposes) 2.3 °C[3]
Boiling Point N/A 17.1 °C[3]
Solubility in Water Hydrolyzes Decomposes|[3]

Synthesis and Reactivity
Synthesis of Tungsten Fluorides
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Detailed experimental protocols for the synthesis of pure WF3 are not readily available in the
literature. However, methods for producing other tungsten fluorides can provide insight into
potential synthetic strategies.

e Tungsten(VI) Fluoride (WF6): The most common method for the synthesis of WF6 is the
direct reaction of metallic tungsten powder with elemental fluorine at room temperature.[4]

e Tungsten(lV) Fluoride (WF4): WF4 has been prepared by the reaction of tungsten
hexafluoride (WF6) with a tungsten filament at temperatures between 600-800 °C.[2] Another
reported synthesis involves the treatment of the coordination complex WCI4(MeCN)2 with
arsenic trifluoride (AsF3).[2]

A logical workflow for the potential synthesis of lower tungsten fluorides often involves the
reduction of higher oxidation state fluorides.

Potential Synthesis Pathways for Tungsten Fluorides

Tungsten (W) Fluorine (F2)

Direct Fluorination

Tungsten(VI) Fluoride (WF6) Tungsten Filament

Reduction with W filament
(600-800 °C)

Tungsten(lV) Fluoride (WF4)

I
IFurther Reduction

| (Hypothetical)

Tungsten(lll) Fluoride (WF3)

(Hypothetical Reduction)
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Potential synthesis pathways for tungsten fluorides.

Chemical Reactivity

Specific reactivity data for WF3 is scarce. However, based on the behavior of other tungsten
fluorides, certain reactivity patterns can be anticipated. Tungsten fluorides are generally
susceptible to hydrolysis and act as fluorinating agents.

e Tungsten(VI) Fluoride (WF6): Reacts with water to form tungsten trioxide (WO3) and
hydrogen fluoride (HF).[3] It is a strong fluorinating agent.

e Tungsten(lV) Fluoride (WF4): This compound can be re-oxidized to higher tungsten(VI)
compounds by treatment with fluorine or chlorine.[2] Upon heating, it is known to
disproportionate into WF6 and metallic tungsten.[2]

The general reactivity of tungsten fluorides with water is a key characteristic.

General Reactivity of Tungsten Fluorides with Water

Tungsten Fluoride (WFx) Water (H20)

Tungsten Oxyfluoride / Oxide Hydrogen Fluoride (HF)

Click to download full resolution via product page

General hydrolysis pathway for tungsten fluorides.

Structure and Bonding
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The molecular structure of WF3 has not been experimentally determined. For comparison,
other tungsten fluorides exhibit distinct structures:

e Tungsten(VI) Fluoride (WF6): In the gas phase, WF6 has an octahedral geometry.

e Tungsten(lV) Fluoride (WF4): MOssbauer spectroscopy suggests that WF4 has a polymeric
structure.[2]

Conclusion and Future Outlook

Tungsten(lll) fluoride remains a poorly characterized member of the tungsten halide family.
While computational data provides some insight into its basic properties, a significant gap
exists in the experimental understanding of its synthesis, structure, and reactivity. Future
research efforts are needed to isolate and characterize this compound, which would not only
contribute to a more complete understanding of tungsten chemistry but also could unveil novel
properties and applications. The development of synthetic routes to access lower-valent
tungsten fluorides in a controlled manner is a key challenge that, if overcome, would open the
door to a more thorough investigation of these intriguing materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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